1,25-dihydroxy-16-ene-vitamin D3
1,25-dihydroxy-16-ene-vitamin D3
Brand Name:
Vulcanchem
CAS No.:
124409-58-1
VCID:
VC0219260
InChI:
InChI=1S/C27H42O3/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2/h10,12,16,18,21,24-25,28-30H,2,6-9,11,13-15,17H2,1,3-5H3/b20-10+/t18-,21?,24+,25-,27-/m1/s1
SMILES:
CC(CCCC(C)(C)O)C1=CCC2C1(CCCC2=CCC3C=C(CC(C3=C)O)O)C
Molecular Formula:
C27H42O3
Molecular Weight:
414.6 g/mol
1,25-dihydroxy-16-ene-vitamin D3
CAS No.: 124409-58-1
Main Products
VCID: VC0219260
Molecular Formula: C27H42O3
Molecular Weight: 414.6 g/mol
| CAS No. | 124409-58-1 |
|---|---|
| Product Name | 1,25-dihydroxy-16-ene-vitamin D3 |
| Molecular Formula | C27H42O3 |
| Molecular Weight | 414.6 g/mol |
| IUPAC Name | (1R)-5-[(2E)-2-[(3aS,7aS)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-3a,5,6,7-tetrahydro-3H-inden-4-ylidene]ethyl]-6-methylidenecyclohex-3-ene-1,3-diol |
| Standard InChI | InChI=1S/C27H42O3/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(28)17-25(29)19(21)2/h10,12,16,18,21,24-25,28-30H,2,6-9,11,13-15,17H2,1,3-5H3/b20-10+/t18-,21?,24+,25-,27-/m1/s1 |
| Standard InChIKey | CZBGBNZNGSRTCH-XIJCJBARSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)(C)O)C1=CC[C@@H]\2[C@@]1(CCC/C2=C\CC3C=C(C[C@H](C3=C)O)O)C |
| SMILES | CC(CCCC(C)(C)O)C1=CCC2C1(CCCC2=CCC3C=C(CC(C3=C)O)O)C |
| Canonical SMILES | CC(CCCC(C)(C)O)C1=CCC2C1(CCCC2=CCC3C=C(CC(C3=C)O)O)C |
| Synonyms | 1,25-(OH)2-16-Ene-D3 1,25-dihydroxy-16-ene-vitamin D3 |
| PubChem Compound | 6439178 |
| Last Modified | Nov 11 2021 |
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